Cas no 19083-00-2 (Gracillin)

Gracillin Properties

Names and Identifiers

• gracillin
• (25R)-3β-(2-O-α-L-Rhamnopyranosyl-3-O-β-D-glucopyranosyl-β-D-glucopyranosyloxy)spirosta-5-ene
• [(25R)-Spirost-5-en-3β-yl]2-O-(6-deoxy-α-L-mannopyranosyl)-3-O-(β-D-glucopyranosyl)-β-D-glucopyranoside
• [(25R)-Spirosta-5-ene-3β-yl]3-O-β-D-glucopyranosyl-2-O-α-L-rhamnopyranosyl-β-D-glucopyranoside
• Diosgenin 3-O-β-gracillimatrioside
• Gracilline
• Diosgenin 3-O-beta-gracillimatrioside
• Escin IA
• b-D-Glucopyranoside, (3b,25R)-spirost-5-en-3-ylO-6-deoxy-a-L-mannopyranosyl-(1&reg
• [ "" ]
• DulcaMarinC
• LilioglycosideG
• AK168282
• (2R)-2-[(2S)-5-Hydroxy-6-(hydroxymethyl)-2-[(1R,2R,4R,6R,8S,9S,12R,13R)-5',7,9,13-tetramethylspiro[5
• CCRIS 4124
• CS-5792
• Diosgenyl rhamnopyranosyl-1-2-(glucopyranosyl-1-3)glucopyranoside
• 2-[5-Hydroxy-6-(hydroxymethyl)-2-[(1S,2S,4S,5'R,6R,7S,8R,9S,12S,13R,16S)-5',7,9,13-tetramethylspiro[5-oxapentacyclo[10.8.0.02,9.04,8.013,18]icos-18-ene-6,2'-oxane]-16-yl]oxy-4-[3,4,5-trihydroxy-6-(hydroxymethyl)oxan-2-yl]oxyoxan-3-yl]oxy-6-methyloxane-3,4,5-triol
• SCHEMBL4661659
• beta-D-Glucopyranoside, (3beta,25R)-spirost-5-en-3-yl O-6-deoxy-alpha-L-mannopyranosyl-(1-->2)-O-[beta-D-glucopyranosyl-(1-->3)]-
• HY-N0706
• s3915
• NSC 698787
• CHEMBL500045
• Q1541130
• beta-D-Glucopyranoside, (3beta,25R)-spirost-5-en-3-yl O-6-deoxy-alpha-L-mannopyranosyl-(1-2)-O-(beta-D-glucopyranosyl-(1-3))-
• C08901
• CHEBI:5528
• DTXSID301031114
• AS-74972
• 19083-00-2
• CCG-270556
• AKOS032962645
• (2S,3R,4R,5R,6S)-2-[(2R,3R,4S,5R,6R)-5-hydroxy-6-(hydroxymethyl)-2-[(1S,2S,4S,5'R,6R,7S,8R,9S,12S,13R,16S)-5',7,9,13-tetramethylspiro[5-oxapentacyclo[10.8.0.02,9.04,8.013,18]icos-18-ene-6,2'-oxane]-16-yl]oxy-4-[(2S,3R,4S,5S,6R)-3,4,5-trihydroxy-6-(hydroxymethyl)oxan-2-yl]oxyoxan-3-yl]oxy-6-methyloxane-3,4,5-triol
• Gracillin, 98%, from Dioscorea opposita Thunb.
• Diosgenin 3-gracillimatrioside
• Dulcamarin C
• Lilioglycoside G
• diosgenin-alpha-L-rhamnopyranosyl (1----2)-beta-D-glucopyranosyl (1----3)-beta-D-glucopyranoside
• DA-73864
• +Expand

• MDL： MFCD28978176
• InChIKey： YQEMAEKYNNOCBY-MYGKTZIBSA-N
• Inchi： 1S/C45H72O17/c1-19-8-13-45(55-18-19)20(2)30-27(62-45)15-26-24-7-6-22-14-23(9-11-43(22,4)25(24)10-12-44(26,30)5)57-42-39(61-40-36(53)34(51)31(48)21(3)56-40)38(33(50)29(17-47)59-42)60-41-37(54)35(52)32(49)28(16-46)58-41/h6,19-21,23-42,46-54H,7-18H2,1-5H3/t19?,20?,21?,23?,24-,25+,26+,27+,28?,29?,30+,31?,32?,33?,34?,35?,36?,37?,38?,39?,40+,41+,42-,43-,44-,45+/m0/s1
• SMILES： O1[C@]2(C([H])([H])C([H])([H])C([H])(C([H])([H])[H])C([H])([H])O2)C([H])(C([H])([H])[H])[C@]2([H])[C@@]1([H])C([H])([H])[C@]1([H])[C@@]3([H])C([H])([H])C([H])=C4C([H])([H])C([H])(C([H])([H])C([H])([H])[C@]4(C([H])([H])[H])[C@]3([H])C([H])([H])C([H])([H])[C@@]12C([H])([H])[H])O[C@]1([H])C([H])(C([H])(C([H])(C([H])(C([H])([H])O[H])O1)O[H])O[C@]1([H])C([H])(C([H])(C([H])(C([H])(C([H])([H])O[H])O1)O[H])O[H])O[H])O[C@]1([H])C([H])(C([H])(C([H])(C([H])(C([H])([H])[H])O1)O[H])O[H])O[H]

Computed Properties

• Exact Mass: 884.476951g/mol
• Surface Charge: 0
• XLogP3: 1.4
• Hydrogen Bond Donor Count: 9
• Hydrogen Bond Acceptor Count: 17
• Rotatable Bond Count: 8
• Monoisotopic Mass: 884.476951g/mol
• Monoisotopic Mass: 884.476951g/mol
• Topological Polar Surface Area: 256Ų
• Heavy Atom Count: 62
• Complexity: 1620
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 26
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• Molecular Weight: 885.0

Experimental Properties

• LogP: 0.21410
• PSA: 255.91000
• Refractive Index: 1.622
• Boiling Point: °Cat760mmHg
• Melting Point: 290-293 ºC (dec.)
• Flash Point: °C
• Color/Form: Powder
• Density: 1.42